Cas no 2639448-85-2 (Ethyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate)

• Product Name: Ethyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate
• CAS No: 2639448-85-2
• MF: C₁₂H₁₃Cl₂NO₂
• MW: 274.143121480942
• CID: 5665328
• PubChem ID: 165901340
• Update Time: 2025-10-30

Ethyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate
• 2639448-85-2
• EN300-27724838
• Ethyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate

• Inchi： 1S/C12H13Cl2NO2/c1-2-17-10(16)11(7-12(11,13)14)8-3-5-9(15)6-4-8/h3-6H,2,7,15H2,1H3
• InChI Key： ZXQDEEIROWWUHQ-UHFFFAOYSA-N
• SMILES： ClC1(CC1(C(=O)OCC)C1C=CC(=CC=1)N)Cl

Computed Properties

• Exact Mass: 273.0323340g/mol
• Monoisotopic Mass: 273.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate

Ethyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate (CAS No. 2639448-85-2): A Comprehensive Review of Its Synthesis, Applications, and Emerging Research

Ethyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate, identified by its CAS number 2639448-85-2, is a significant compound in the realm of pharmaceutical chemistry and molecular biology. Its unique structural features, characterized by a cyclopropane ring substituted with two chlorine atoms and an ester group linked to a phenyl ring bearing an amine moiety, make it a versatile intermediate in the synthesis of various bioactive molecules. This article delves into the synthesis, chemical properties, and recent applications of this compound, highlighting its potential in drug discovery and material science.

The synthesis of Ethyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate typically involves multi-step organic reactions that showcase the compound's reactivity and adaptability. The core structure of the cyclopropane ring is known for its strain energy, which can be harnessed to facilitate various transformations. One common synthetic route involves the reaction of 4-aminophenylacetic acid with chloroacetyl chloride followed by cyclization under controlled conditions. This method highlights the compound's ability to undergo nucleophilic substitution and intramolecular cyclization, key steps in constructing complex molecular architectures.

The chemical properties of Ethyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate are influenced by its dual functionality: the amine group and the dichlorocyclopropane moiety. The amine group can participate in hydrogen bonding interactions and act as a nucleophile in condensation reactions, while the dichlorocyclopropane ring can undergo various transformations such as ring-opening reactions with nucleophiles. These properties make it a valuable building block in medicinal chemistry, particularly in the design of small-molecule inhibitors and ligands for therapeutic targets.

In recent years, Ethyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate has garnered attention for its role in the development of novel pharmaceuticals. Researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The cyclopropane ring's strain energy can be exploited to enhance binding affinity to protein targets, making it an attractive scaffold for drug design. Additionally, the compound's ability to undergo derivatization allows for the creation of libraries of compounds that can be screened for biological activity.

The compound's applications extend beyond pharmaceuticals into material science. The unique structural features of Ethyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate make it suitable for use in polymer chemistry and as a precursor for functional materials. For instance, its ability to undergo polymerization reactions can lead to the development of new polymers with tailored properties. Furthermore, the presence of both amine and ester groups provides opportunities for cross-linking and co-polymerization, enabling the creation of advanced materials with specific functionalities.

aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate has also explored its potential in biodegradation studies. The cyclopropane ring is known to be susceptible to enzymatic cleavage under certain conditions, making this compound a useful tool for studying the mechanisms of biodegradation. By understanding how such compounds are broken down by microorganisms, scientists can gain insights into designing environmentally friendly chemicals that are less prone to persistence in nature.

The future prospects of Ethyl 1-(4aminophenyl) -2,